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Compound Name: Flupyrsulfuron-methyl

Cat. No.: B1329956 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flupyrsulfuron-methyl is a sulfonylurea herbicide used for the selective post-emergence

control of grass and broad-leaved weeds in cereal crops.[1][2] Due to its potential for

persistence and mobility in soil, sensitive and reliable analytical methods are required to

monitor its residues in the environment. This application note provides a detailed protocol for

the determination of flupyrsulfuron-methyl residues in soil using Liquid Chromatography with

Tandem Mass Spectrometry (LC-MS/MS). The described method utilizes the widely adopted

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique,

which offers a streamlined and efficient workflow for complex matrices like soil.[3][4][5]

Principle
The method is based on the extraction of flupyrsulfuron-methyl from soil samples using an

acidified acetonitrile solution, followed by a cleanup step using dispersive solid-phase

extraction (d-SPE). The final extract is then analyzed by LC-MS/MS in Multiple Reaction

Monitoring (MRM) mode, which provides high selectivity and sensitivity for the quantification of

the target analyte.
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Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade),

Formic acid (reagent grade).

Salts: Anhydrous magnesium sulfate (MgSO₄), Sodium chloride (NaCl), Trisodium citrate

dihydrate, Disodium hydrogen citrate sesquohydrate. Pre-packaged QuEChERS extraction

salts are recommended for convenience and consistency.

d-SPE Sorbents: Primary secondary amine (PSA), C18. Pre-packaged d-SPE tubes are

recommended.

Standards: Flupyrsulfuron-methyl analytical standard.

Equipment: High-speed centrifuge, vortex mixer, analytical balance, volumetric flasks,

pipettes, syringes, and 0.22 µm syringe filters.

Sample Preparation (QuEChERS Method)
Soil Sample Pre-treatment: Air-dry the soil sample at room temperature and sieve it through

a 2 mm mesh to remove stones and debris.

Weighing: Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.

Hydration (for dry soil): If the soil is very dry, add 8 mL of water and vortex for 30 seconds.

Let it stand for 30 minutes to hydrate.

Extraction:

Add 10 mL of acetonitrile with 1% formic acid to the centrifuge tube.

Add the appropriate QuEChERS extraction salt packet (e.g., containing 4 g MgSO₄, 1 g

NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquohydrate).

Immediately cap the tube and shake vigorously for 1 minute.

Centrifuge at ≥4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:
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Transfer 6 mL of the supernatant (acetonitrile layer) to a 15 mL d-SPE tube containing 900

mg MgSO₄, 150 mg PSA, and 150 mg C18.

Vortex for 30 seconds.

Centrifuge at ≥4000 rpm for 5 minutes.

Final Extract Preparation:

Take an aliquot of the cleaned supernatant and filter it through a 0.22 µm syringe filter into

an autosampler vial.

The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions
The following are typical LC-MS/MS parameters and can be adapted based on the specific

instrumentation available.
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Parameter Condition

LC System UPLC or HPLC system

Column C18 column (e.g., 100 x 2.1 mm, 1.8 µm)

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient

Optimized for the separation of flupyrsulfuron-

methyl from matrix interferences. A typical

gradient starts at 5-10% B, ramps up to 95% B,

holds, and re-equilibrates.

Flow Rate 0.3 - 0.5 mL/min

Injection Volume 5 - 10 µL

Column Temperature 40 °C

MS System Triple Quadrupole Mass Spectrometer

Ionization Mode Electrospray Ionization (ESI), Positive

MRM Transitions See Table 2

Data Presentation
Table 1: Method Validation Data for Flupyrsulfuron-
methyl in Soil (Representative Data)

Parameter Result

Linearity (R²) > 0.99

Fortification Levels (mg/kg) 0.01, 0.05, 0.1

Average Recovery (%) 85 - 110

Repeatability (RSDr, %) < 15

Limit of Detection (LOD) 0.003 mg/kg

Limit of Quantification (LOQ) 0.01 mg/kg
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Note: The data presented in this table are representative values for sulfonylurea herbicides in

soil and should be verified by the end-user through in-house method validation.

Table 2: MRM Transitions for Flupyrsulfuron-methyl
Precursor Ion (m/z)

Product Ion (m/z) -
Quantifier

Product Ion (m/z) -
Qualifier

Collision Energy
(eV)

484.1 199.1 171.1 15

484.1 227.1 - 12

Note: Collision energies should be optimized for the specific mass spectrometer being used.

Visualizations
Experimental Workflow
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Sample Preparation

d-SPE Cleanup

Analysis

1. Soil Sample (10 g)

2. Hydration (if needed)

3. Add Acetonitrile (1% HCOOH) 
 & QuEChERS Salts

4. Shake & Centrifuge

Supernatant

 

5. Transfer Supernatant to
 d-SPE Tube (MgSO4, PSA, C18)

6. Vortex & Centrifuge

Cleaned Supernatant

 

7. Filter (0.22 µm)

8. LC-MS/MS Analysis

9. Data Processing & Quantification

Soil Sample Extraction
(Acetonitrile, Salts)

Cleanup
(d-SPE: PSA, C18)

Separation
(LC)

Detection
(MS/MS - MRM)

Result
(Concentration)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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